2-(6-Aminohexylamino)-4-(2-methoxyanilino)-4-oxobutanoic acid

• IUPAC Name: 2-(6-aminohexylamino)-4-(2-methoxyanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C17H27N3O4/c1-24-15-9-5-4-8-13(15)20-16(21)12-14(17(22)23)19-11-7-3-2-6-10-18/h4-5,8-9,14,19H,2-3,6-7,10-12,18H2,1H3,(H,20,21)(H,22,23)
• InChI Key: HUIWRJWQLCYZLI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CC(C(=O)O)NCCCCCCN
• Molecular Formula: C17H27N3O4
• Molecular Weight: 337.4 g/mol

Description

“2-Amino-6-methoxybenzoic acid” is an organic chemical compound with the molecular formula C8H9NO3.

Mechanism of Action

2-(6-Aminohexylamino)-4-(2-methoxyanilino)-4-oxobutanoic acid exerts its anticancer and antimicrobial effects by disrupting the cell membrane. It binds to the cell membrane and causes the membrane to become permeable, leading to cell death. This compound has also been found to inhibit the activity of enzymes involved in cell growth and division, further contributing to its anticancer activity.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been found to inhibit angiogenesis, the process by which new blood vessels are formed, which is important for tumor growth. In addition, this compound has been found to have anti-inflammatory activity, making it a potential therapeutic agent for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(6-Aminohexylamino)-4-(2-methoxyanilino)-4-oxobutanoic acid in lab experiments is its ability to selectively target cancer cells and bacteria, while leaving normal cells unharmed. This makes it a potentially safer therapeutic agent compared to traditional chemotherapy drugs, which can damage normal cells. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for research on 2-(6-Aminohexylamino)-4-(2-methoxyanilino)-4-oxobutanoic acid. One potential direction is to further study its mechanism of action and how it interacts with cell membranes. Another direction is to explore its potential use in combination with other therapeutic agents to enhance its anticancer and antimicrobial effects. Additionally, further research can be done to optimize its synthesis method and improve its solubility in water for easier use in lab experiments.

Synthesis Methods

2-(6-Aminohexylamino)-4-(2-methoxyanilino)-4-oxobutanoic acid can be synthesized using a solid-phase peptide synthesis method. The synthesis starts with the attachment of the first amino acid to a solid support, followed by the addition of subsequent amino acids in a step-wise manner. The final product, this compound, is obtained by cleaving the peptide from the solid support and purifying it using high-performance liquid chromatography.

Scientific Research Applications

2-(6-Aminohexylamino)-4-(2-methoxyanilino)-4-oxobutanoic acid has been studied for its potential use in cancer therapy. It has been found to inhibit the growth of various cancer cells, including breast cancer, ovarian cancer, and prostate cancer cells. This compound has also been studied for its potential use in treating bacterial infections. It has been found to have antimicrobial activity against various bacteria, including Staphylococcus aureus and Escherichia coli.